Cas no 1269493-19-7 (Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester)
Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- methyl 4-[(1S)-1-hydrazinylethyl]benzoate
- Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester
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- MDL: MFCD18452116
- Inchi: 1S/C10H14N2O2/c1-7(12-11)8-3-5-9(6-4-8)10(13)14-2/h3-7,12H,11H2,1-2H3/t7-/m0/s1
- InChI Key: SOPHZHGGFMMQPB-ZETCQYMHSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)[C@H](C)NN)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- XLogP3: 1.4
- Topological Polar Surface Area: 64.4
Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K05392-1g |
(S)-methyl 4-(1-hydrazinoethyl)benzoate |
1269493-19-7 | >95% | 1g |
$550 | 2024-06-05 | |
| eNovation Chemicals LLC | K05392-5g |
(S)-methyl 4-(1-hydrazinoethyl)benzoate |
1269493-19-7 | >95% | 5g |
$1680 | 2024-06-05 | |
| eNovation Chemicals LLC | K05392-1g |
(S)-methyl 4-(1-hydrazinoethyl)benzoate |
1269493-19-7 | >95% | 1g |
$550 | 2025-03-03 | |
| eNovation Chemicals LLC | K05392-5g |
(S)-methyl 4-(1-hydrazinoethyl)benzoate |
1269493-19-7 | >95% | 5g |
$1680 | 2025-03-03 | |
| eNovation Chemicals LLC | K05392-1g |
(S)-methyl 4-(1-hydrazinoethyl)benzoate |
1269493-19-7 | >95% | 1g |
$550 | 2025-02-27 | |
| eNovation Chemicals LLC | K05392-5g |
(S)-methyl 4-(1-hydrazinoethyl)benzoate |
1269493-19-7 | >95% | 5g |
$1680 | 2025-02-27 |
Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester
Research Briefing on Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester (CAS: 1269493-19-7)
Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester (CAS: 1269493-19-7) is a chiral hydrazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique hydrazinyl and ester functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the design of enzyme inhibitors, anticancer agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.
The synthesis of Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester typically involves asymmetric hydrogenation or chiral resolution techniques to achieve the desired (S)-configuration. Advanced spectroscopic methods, including NMR and mass spectrometry, are employed to confirm its structural integrity and purity. Recent literature reports have optimized these synthetic routes to improve yield and enantiomeric excess, making the compound more accessible for further pharmacological evaluations.
In terms of biological activity, recent investigations have focused on the compound's potential as a building block for hydrazone-based prodrugs and targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective monoamine oxidase (MAO) inhibitors, which are relevant for treating neurological disorders such as Parkinson's disease and depression. The hydrazinyl moiety of the compound was found to enhance binding affinity to the enzyme's active site, offering a promising scaffold for further optimization.
Another area of interest is the compound's application in anticancer research. Preliminary in vitro studies have shown that derivatives of Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester exhibit cytotoxic effects against various cancer cell lines, including breast and lung carcinomas. Researchers attribute this activity to the compound's ability to interfere with cellular redox homeostasis and induce apoptosis. Ongoing preclinical studies aim to elucidate its mechanism of action and evaluate its therapeutic potential in animal models.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular docking have facilitated the design of more stable and selective analogs, paving the way for future drug development efforts.
In conclusion, Benzoic acid, 4-[(1S)-1-hydrazinylethyl]-, methyl ester (CAS: 1269493-19-7) represents a valuable tool in medicinal chemistry, with diverse applications in enzyme inhibition and anticancer therapy. Continued research into its synthetic optimization and biological evaluation will be crucial for unlocking its full potential in the pharmaceutical industry. This briefing underscores the need for interdisciplinary collaboration to advance the understanding and utilization of this promising compound.
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